Cas no 1311275-23-6 ((S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid)

• Product Name: (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid
• CAS No: 1311275-23-6
• MF: C₁₈H₁₈F₃N₃O₂S
• MW: 397.414633274078
• MDL: MFCD19981231
• CID: 4693596
• Update Time: 2025-07-14

(S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid

• MDL： MFCD19981231
• Inchi： 1S/C18H18F3N3O2S/c1-24(2)15-8-12(18(19,20)21)7-13(22-15)10-4-3-5-11(6-10)16-23-14(9-27-16)17(25)26/h3-8,14,16,23H,9H2,1-2H3,(H,25,26)/t14-,16?/m1/s1
• InChI Key： RHKKNMNUTJDXCR-IURRXHLWSA-N
• SMILES： S1C[C@H](C(=O)O)NC1C1C=CC=C(C2C=C(C(F)(F)F)C=C(N(C)C)N=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Topological Polar Surface Area: 90.8

Additional information on (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid

Comprehensive Overview of (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid (CAS No. 1311275-23-6)

The compound (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid (CAS No. 1311275-23-6) is a highly specialized chiral molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a thiazolidine-4-carboxylic acid core and a trifluoromethylpyridine moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for chiral compounds like (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid has surged, driven by the growing focus on precision medicine and enantioselective synthesis. The compound's CAS No. 1311275-23-6 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its trifluoromethyl group enhances metabolic stability, a feature highly valued in the development of small-molecule therapeutics.

One of the most discussed topics in the context of this compound is its potential role in targeted drug delivery. The dimethylamino and thiazolidine functionalities contribute to its solubility and bioavailability, addressing common challenges in drug formulation. Additionally, the pyridine ring system is known for its versatility in ligand-receptor interactions, making this compound a subject of interest for structure-activity relationship (SAR) studies.

The synthesis of (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid involves sophisticated asymmetric catalysis techniques, which are often highlighted in organic chemistry forums and publications. Its enantiomeric purity is critical for applications in pharmacology, where even minor impurities can significantly alter biological activity. This aligns with the broader industry trend toward green chemistry and sustainable synthesis methods.

From a commercial perspective, the compound's CAS No. 1311275-23-6 is associated with niche markets, including high-value intermediates for pharmaceutical APIs. Its proprietary status in certain patents has also sparked discussions about intellectual property and generic drug development. Analysts predict that derivatives of this molecule could play a pivotal role in next-generation therapeutic agents, particularly in oncology and neurology.

In conclusion, (S)-2-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-thiazolidine-4-carboxylic acid represents a fascinating intersection of chemical innovation and biomedical research. Its structural complexity and functional diversity make it a standout example of modern drug design principles. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in academic and industrial circles alike.